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Compound of Interest

Compound Name: AD80

Cat. No.: B605175 Get Quote

This guide provides essential safety and logistical information for the proper disposal of AD80
(hydrochloride), a multikinase inhibitor. The following procedures are designed to ensure the

safety of laboratory personnel and compliance with environmental regulations. Researchers,

scientists, and drug development professionals should adhere to these steps to minimize risks

associated with the handling and disposal of this compound.

Pre-Disposal and Handling Safety
Before beginning any disposal-related activities, it is crucial to handle AD80 (hydrochloride)

with appropriate safety measures. The toxicological properties of this compound have not been

thoroughly investigated, warranting a cautious approach.[1]

Personal Protective Equipment (PPE): All personnel handling AD80 (hydrochloride) must wear

the following PPE:

NIOSH-approved respirator or self-contained breathing apparatus.[1]

Safety goggles or face shield.[1]

Chemical-resistant gloves (heavy rubber gloves are recommended).[1]

Lab coat.

Rubber boots.[1]
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Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood to avoid raising and breathing dust.[1] Facilities must be equipped with an

eyewash station and a safety shower.[1]

Spill Management
In the event of a spill, immediate action is necessary to contain the material and prevent

environmental release.

Evacuate and Ventilate: Clear the area of all non-essential personnel and ensure adequate

ventilation.

Containment: Contain the spill to as small an area as possible.

Collection: Carefully collect the spilled material. Avoid generating dust.

Transfer: Transfer the collected material to a designated chemical waste container.[1]

Disposal Procedure
The primary and recommended method for the disposal of AD80 (hydrochloride) is through a

licensed chemical waste disposal service. Adherence to local, state, and federal regulations is

mandatory.[1]

Waste Collection:

Place all AD80 (hydrochloride) waste, including contaminated labware and PPE, into a

clearly labeled, sealed, and appropriate chemical waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"AD80 (hydrochloride)".

Include any other information required by your institution or local regulations.
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Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Keep the container away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for pickup and final disposal.

Key Safety Information for AD80 (hydrochloride)
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Property Information Source

Chemical Name AD80 (hydrochloride) [1]

Appearance Solid (form may vary)
Assumed from handling

instructions

Known Hazards

May be irritating to mucous

membranes and upper

respiratory tract. May be

harmful by inhalation,

ingestion, or skin absorption.

May cause eye, skin, or

respiratory system irritation.

Toxicological properties not

thoroughly investigated.

[1]

Personal Protective Equipment

NIOSH-approved respirator,

safety goggles, heavy rubber

gloves, lab coat, rubber boots.

[1]

First Aid: Eyes

Hold eyelids apart and flush

with plenty of water for at least

15 minutes. Seek medical

attention.

[1]

First Aid: Skin

Immediately wash with soap

and plenty of water for at least

15 minutes. Remove

contaminated clothing. Seek

medical attention if symptoms

occur.

[1]

First Aid: Ingestion

Wash out mouth with water if

the person is conscious. Do

NOT induce vomiting. Seek

medical attention.

[1]

First Aid: Inhalation Remove to fresh air. If not

breathing, give artificial

[1]
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respiration or oxygen. Seek

immediate medical attention.

Spill Response

Contain spill, collect

appropriately, and transfer to a

chemical waste container.

Avoid raising dust and ensure

adequate ventilation.

[1]

Disposal Method

Transfer to a chemical waste

container for disposal in

accordance with local, state,

and federal regulations.

[1]

Disposal Workflow

Preparation & Handling

Waste Collection & Storage Final Disposal

Spill Emergency

Start: AD80 Waste Generated Don Appropriate PPE

Spill Occurs

Contain Waste in Designated Area

Transfer Waste to
Chemical Waste Container Seal and Clearly Label Container Store in Secure

Hazardous Waste Area
Contact EHS or

Licensed Disposal Service Arrange for Waste Pickup End: Proper Disposal

Contain Spill Collect Spilled Material

Transfer to Waste Container

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of AD80 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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